Cas no 98020-47-4 (6-Amino-5-nitro-2-thio-uracil)

• Product Name: 6-Amino-5-nitro-2-thio-uracil
• CAS No: 98020-47-4
• MF: C₄H₄N₄O₃S
• MW: 188.164558410645
• CID: 1062518
• PubChem ID: 45071886
• Update Time: 2025-10-29

6-Amino-5-nitro-2-thio-uracil Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-nitro-2-thio-uracil
• 6-amino-5-nitro-2-sulfanylidene-1H-pyrimidin-4-one
• FT-0661963
• 6-Amino-5-nitro-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
• 98020-47-4
• DTXSID90662353
• DB-296492

• Inchi： 1S/C4H4N4O3S/c5-2-1(8(10)11)3(9)7-4(12)6-2/h(H4,5,6,7,9,12)
• InChI Key： PSGCAERCCYCCTM-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(N)N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 188.00000
• Monoisotopic Mass: 188.00041118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 156.65000
• LogP: 1.06570

Additional information on 6-Amino-5-nitro-2-thio-uracil

Recent Advances in the Study of 6-Amino-5-nitro-2-thio-uracil (CAS: 98020-47-4)

6-Amino-5-nitro-2-thio-uracil (CAS: 98020-47-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of nucleoside analogs, its inhibitory effects on specific enzymes, and its potential as an anticancer agent. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and future research directions.

One of the most notable advancements in the study of 6-Amino-5-nitro-2-thio-uracil is its application in the development of novel nucleoside analogs. Researchers have demonstrated that this compound can serve as a key intermediate in the synthesis of modified nucleosides, which are of great interest in antiviral and anticancer drug development. A recent study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 6-Amino-5-nitro-2-thio-uracil derivatives and their subsequent incorporation into nucleoside structures. The study reported that these derivatives exhibited enhanced stability and improved binding affinity to target enzymes compared to their unmodified counterparts.

In addition to its role in nucleoside synthesis, 6-Amino-5-nitro-2-thio-uracil has been investigated for its enzyme inhibitory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified this compound as a potent inhibitor of thymidine phosphorylase, an enzyme that plays a critical role in tumor angiogenesis. The researchers found that 6-Amino-5-nitro-2-thio-uracil effectively suppressed enzyme activity in vitro, suggesting its potential as an antiangiogenic agent. Further mechanistic studies revealed that the nitro and thio groups in the compound were essential for its inhibitory activity, providing valuable insights for the design of more potent derivatives.

Another area of interest is the anticancer potential of 6-Amino-5-nitro-2-thio-uracil. A recent preclinical study published in European Journal of Pharmacology (2023) evaluated the compound's effects on various cancer cell lines. The results indicated that 6-Amino-5-nitro-2-thio-uracil induced apoptosis in cancer cells through the activation of the intrinsic apoptotic pathway. Notably, the compound showed selective toxicity toward cancer cells while sparing normal cells, a highly desirable property for anticancer agents. The study also highlighted the compound's ability to synergize with conventional chemotherapeutic drugs, suggesting its potential use in combination therapies.

Despite these promising findings, challenges remain in the development of 6-Amino-5-nitro-2-thio-uracil-based therapeutics. Issues such as poor solubility and limited bioavailability have been reported in some studies, necessitating further structural optimization. Recent efforts have focused on the development of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. A 2023 study in Molecular Pharmaceutics demonstrated that encapsulating 6-Amino-5-nitro-2-thio-uracil in polymeric nanoparticles significantly improved its solubility and tumor-targeting efficiency in animal models.

In conclusion, 6-Amino-5-nitro-2-thio-uracil (CAS: 98020-47-4) represents a versatile scaffold with multiple applications in drug discovery and development. Recent research has shed light on its potential as a nucleoside analog precursor, enzyme inhibitor, and anticancer agent. While challenges related to drug-like properties persist, ongoing research efforts are addressing these issues through innovative chemical and formulation strategies. Future studies should focus on advancing the most promising derivatives into clinical trials and exploring additional therapeutic indications for this intriguing compound.